Cas no 1821821-77-5 ((4-Methylmorpholin-3-yl)methanamine)

• Product Name: (4-Methylmorpholin-3-yl)methanamine
• CAS No: 1821821-77-5
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD26792481
• CID: 4708430
• Update Time: 2025-11-03

(4-Methylmorpholin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-methylmorpholin-3-yl)methanamine
• 4-Methyl-3-morpholinemethanamine
• (S)-4-Methyl-3-(aminomethyl)morpholine
• (S)-(4-Methylmorpholin-3-yl)methanamine
• (R)-(4-Methylmorpholin-3-yl)methanamine dihydrochloride
• (R)-(4-Methylmorpholin-3-yl)methanamine
• 4-Methyl-3-(aminomethyl)morpholine
• BH2075
• rac 3-(Aminomethyl)-4-methyl-morpholine
• A
• (S)-C-(4-Methyl-morpholin-3-yl)-methylamine
• (4-Methylmorpholin-3-yl)methanamine

• MDL： MFCD26792481
• Inchi： 1S/C6H14N2O/c1-8-2-3-9-5-6(8)4-7/h6H,2-5,7H2,1H3
• InChI Key： SDKGAFHSAMMJKY-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (4-Methylmorpholin-3-yl)methanamine

Comprehensive Analysis of (4-Methylmorpholin-3-yl)methanamine (CAS No. 1821821-77-5): Properties, Applications, and Industry Insights

The compound (4-Methylmorpholin-3-yl)methanamine (CAS No. 1821821-77-5) is a specialized morpholine derivative with a unique molecular structure that combines a morpholine ring with an amine functional group. This structural feature makes it a versatile intermediate in organic synthesis and pharmaceutical research. Its CAS number, 1821821-77-5, serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

In recent years, the demand for morpholine-based compounds like (4-Methylmorpholin-3-yl)methanamine has surged due to their applications in drug discovery and material science. The compound’s amine moiety enables it to participate in cross-coupling reactions, making it valuable for constructing complex molecules. Researchers frequently search for "synthesis of morpholine derivatives" or "CAS 1821821-77-5 applications," reflecting its growing relevance in medicinal chemistry.

One of the standout features of 1821821-77-5 is its potential role in developing central nervous system (CNS) therapeutics. The 4-methylmorpholin scaffold is known to enhance blood-brain barrier permeability, a hot topic in neuroscience research. This aligns with trending searches such as "BBB-penetrating compounds" and "neuroactive drug intermediates," highlighting its intersection with cutting-edge medical advancements.

From a synthetic chemistry perspective, (4-Methylmorpholin-3-yl)methanamine is often employed as a building block for heterocyclic compounds. Its dual functional groups allow for selective modifications, catering to queries like "amine-functionalized morpholine synthesis." The compound’s stability under aqueous conditions further broadens its utility in bioconjugation and catalysis, areas frequently explored in green chemistry initiatives.

Industry trends indicate a rising interest in sustainable chemical processes, and 1821821-77-5 fits into this narrative due to its compatibility with microwave-assisted synthesis and flow chemistry techniques. Searches for "eco-friendly amine derivatives" or "scalable morpholine synthesis" underscore this shift toward efficiency and environmental responsibility.

Quality control of CAS 1821821-77-5 is another critical area, with analytical methods like HPLC and NMR spectroscopy ensuring purity for high-value applications. Laboratories often seek "analytical standards for morpholine amines" or "CAS 1821821-77-5 specifications," emphasizing the need for reliable characterization data.

In summary, (4-Methylmorpholin-3-yl)methanamine represents a nexus of chemical innovation and practical utility. Its multifaceted roles—from pharmaceutical intermediates to advanced material precursors—make it a compound of enduring interest. As research evolves, its CAS number, 1821821-77-5, will continue to be a cornerstone for scientific and industrial progress.